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molecular formula C10H11NO2 B8309929 1-(3-Aminophenyl)-1,3-butanedione

1-(3-Aminophenyl)-1,3-butanedione

Cat. No. B8309929
M. Wt: 177.20 g/mol
InChI Key: TZHLUHDZBKYCJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06509361B1

Procedure details

To a solution of methyl 3-aminobenzoate (7 g, 46.36 mmol) in THF (150 mL) was added acetone (7.5 g, 102 mmol). The solution was warmed to 35° C. where sodium methoxide (3 g, 55.63 mmol) was added sequentially over 20 minutes. The mixture was stirred for 30 minutes, and then brought to reflux for 3 hours. The solvent was removed under reduced pressure and the residue taken up in ethyl acetate. The resulting solution was washed with saturated sodium bicarbonate solution and brine, dried over magnesium sulfate, filtered and concentrated under reduced pressure to give 1-(3-aminophenyl)-1,3-butanedione as a brown oil (3.1 g, 37%). This oil was used in the next step without further purification.
Name
methyl 3-aminobenzoate
Quantity
7 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
THF
Quantity
150 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
3 g
Type
reactant
Reaction Step Two
Name
1-(3-aminophenyl)-1,3-butanedione
Yield
37%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][CH:11]=1)[C:5]([O:7]C)=O.[CH3:12][C:13]([CH3:15])=[O:14].C[O-].[Na+]>C1COCC1>[NH2:1][C:2]1[CH:3]=[C:4]([C:5](=[O:7])[CH2:12][C:13](=[O:14])[CH3:15])[CH:9]=[CH:10][CH:11]=1 |f:2.3|

Inputs

Step One
Name
methyl 3-aminobenzoate
Quantity
7 g
Type
reactant
Smiles
NC=1C=C(C(=O)OC)C=CC1
Name
acetone
Quantity
7.5 g
Type
reactant
Smiles
CC(=O)C
Name
THF
Quantity
150 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
sodium methoxide
Quantity
3 g
Type
reactant
Smiles
C[O-].[Na+]

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added sequentially over 20 minutes
Duration
20 min
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
WASH
Type
WASH
Details
The resulting solution was washed with saturated sodium bicarbonate solution and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 30 min
Name
1-(3-aminophenyl)-1,3-butanedione
Type
product
Smiles
NC=1C=C(C=CC1)C(CC(C)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3.1 g
YIELD: PERCENTYIELD 37%
YIELD: CALCULATEDPERCENTYIELD 37.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.